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Compound of Interest

Compound Name: 1,5-Diazidopentane

Cat. No.: B195282 Get Quote

Core Concepts of Bifunctional Azide Linkers
A bifunctional azide linker is a molecule that possesses two reactive functional groups

connected by a spacer arm, where one of the functional groups is an azide (-N₃). These linkers

can be classified into two main categories:

Homobifunctional Linkers: These possess identical reactive groups at both ends of the

spacer.

Heterobifunctional Linkers: These feature two different reactive groups, allowing for

sequential and specific conjugation of distinct molecules. This is particularly valuable in the

synthesis of complex biomolecular structures like Antibody-Drug Conjugates (ADCs) and

Proteolysis Targeting Chimeras (PROTACs).

The general architecture of a heterobifunctional azide linker consists of three key components:

an azide group for click chemistry, a second orthogonal reactive group, and a spacer arm that

influences the overall properties of the conjugate.
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Bifunctional Azide Linker Architecture

Functional Group 1
(e.g., NHS Ester, Maleimide)

Spacer Arm
(e.g., PEG, Alkyl Chain)

Azide Group (-N3)
(For Click Chemistry)

CuAAC Reaction SPAAC Reaction

R1-N3 + HC≡C-R2

Cu(I) Catalyst

Fast kinetics

1,4-disubstituted triazole

R1-N3 + Strained Alkyne-R2
(e.g., DBCO)

Copper-Free
Bioorthogonal

Slower kinetics

Triazole (mixture of regioisomers)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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